4-(ethylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-ethylsulfonyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N2O3S2/c1-3-26(23,24)16-10-8-15(9-11-16)18(22)21-19-20-17(12-25-19)14-6-4-13(2)5-7-14/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: BSDOYAUDNURZBT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

4-(ethylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide is a chemical compound that belongs to the class of sulfonamide derivatives. It has shown potential as a bioactive molecule due to its ability to interact with biological targets.

Scientific Research Applications

Synthesis and Electrophysiological Activity

The compound 4-(ethylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide belongs to a class of substances investigated for their potential in cardiac electrophysiological activity. Studies on similar sulfonamide derivatives have explored their synthesis and ability to act as selective class III agents, with some showing comparable potency to known compounds undergoing clinical trials for arrhythmias. This research suggests a viable pathway for producing class III electrophysiological activity through the modification of the benzamide series, indicating potential applications in cardiac arrhythmia treatment (Morgan et al., 1990).

Antimicrobial and Antifungal Properties

Research on derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, which includes compounds structurally related to 4-(ethylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide, has extended to exploring their antimicrobial and antifungal activities. These compounds have demonstrated sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans, suggesting their potential as templates for developing new antimicrobial and antifungal agents (Sych et al., 2019).

Anticancer Applications

Another area of application for sulfonamide derivatives is in anticancer research. For instance, indapamide derivatives, which share functional groups with 4-(ethylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide, have been synthesized and shown to possess pro-apoptotic activity against cancer cell lines, including melanoma. This indicates the potential utility of such compounds in developing new anticancer treatments (Yılmaz et al., 2015).

Metal Complexes with Anticancer Activity

Research into Co(II) complexes of similar sulfonamide derivatives has revealed that these complexes possess fluorescence properties and have shown in vitro cytotoxicity against cancer cell lines, such as MCF 7. This suggests a potential application of such complexes in the development of new anticancer therapies or diagnostic tools (Vellaiswamy & Ramaswamy, 2017).